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Introduction
Tubulin Folding Cofactor A (TBCA) is a crucial protein involved in the tubulin folding pathway,

specifically in the stabilization and folding of β-tubulin. Its role in microtubule dynamics makes it

a protein of significant interest in various research fields, including oncology and neurobiology.

The production of high-quality, recombinant TBCA is essential for structural studies, drug

screening, and functional assays. This document provides detailed application notes and

protocols for the expression and purification of recombinant TBCA protein using common

laboratory expression systems.

Data Presentation
The selection of an expression system is a critical first step and significantly impacts the yield

and characteristics of the recombinant protein. Below is a summary of expected yields and

purity for TBCA expressed in E. coli, baculovirus-infected insect cells, and mammalian cells.
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System

Host
Organism/C
ell Line

Typical
Yield (mg/L
of culture)

Purity (%)

Post-
Translation
al
Modificatio
ns

Notes

Prokaryotic

Escherichia

coli (e.g.,

BL21(DE3))

5 - 20 >95% None

High yield,

cost-effective,

but may lead

to inclusion

bodies.

Insect Cells

Spodoptera

frugiperda

(Sf9)

2 - 10 >95% Yes

Good for

complex

proteins

requiring

some post-

translational

modifications.

Mammalian

Cells

Human

Embryonic

Kidney

(HEK293)

1 - 5 >98% Yes

Produces

protein with

the most

native folding

and

modifications.

Signaling Pathway
TBCA is a key component of the tubulin folding pathway, which is essential for the formation of

functional α/β-tubulin heterodimers that polymerize into microtubules.
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Tubulin folding pathway involving TBCA.

Experimental Workflow
The general workflow for recombinant TBCA production involves gene cloning, protein

expression, cell lysis, and a multi-step purification process.
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To cite this document: BenchChem. [Techniques for Recombinant TBCA Protein Expression
and Purification: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15541049#techniques-for-recombinant-
tbca-protein-expression-and-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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